Cas no 57543-39-2 (7-methoxy-2H-chromene-3-carbaldehyde)

• Product Name: 7-methoxy-2H-chromene-3-carbaldehyde
• CAS No: 57543-39-2
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• MDL: MFCD01662419
• CID: 371497
• PubChem ID: 42429
• Update Time: 2025-10-28

7-methoxy-2H-chromene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxaldehyde,7-methoxy-
• 7-METHOXY-2H-CHROMENE-3-CARBALDEHYDE
• 2H-1-BENZOPYRAN-3-CARBOXALDEHYDE,7-METHOXY
• 7-Methoxy-2H-1-benzopyran-3-carboxaldehyde
• 7-methoxy-2H-1-benzopyran-3-carboxyaldehyde
• FT-0692959
• EN300-26146
• A831486
• MFCD01662419
• CHEMBL3125827
• 2H-1-BENZOPYRAN-3-CARBOXALDEHYDE, 7-METHOXY-
• AKOS000303159
• AB09683
• A-bromocyclopropanecarboxylic acid chloride
• CS-0243250
• 57543-39-2
• Z220616944
• BRN 1641021
• DTXSID20206163
• SCHEMBL9729530
• G37505
• DB-072327
• 7-methoxy-2H-chromene-3-carbaldehyde

• MDL： MFCD01662419
• Inchi： 1S/C11H10O3/c1-13-10-3-2-9-4-8(6-12)7-14-11(9)5-10/h2-6H,7H2,1H3
• InChI Key： ODUYMNRQOUHOBN-UHFFFAOYSA-N
• SMILES： O1CC(C=O)=CC2C=CC(=CC1=2)OC

Computed Properties

• Exact Mass: 190.06300
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 1.66990

7-methoxy-2H-chromene-3-carbaldehyde Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 7-methoxy-2H-chromene-3-carbaldehyde

Recent Advances in the Study of 7-Methoxy-2H-chromene-3-carbaldehyde (CAS: 57543-39-2) in Chemical Biology and Pharmaceutical Research

7-Methoxy-2H-chromene-3-carbaldehyde (CAS: 57543-39-2) is a chromene derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. Chromene derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the synthetic versatility of 7-methoxy-2H-chromene-3-carbaldehyde, which serves as a key intermediate in the preparation of more complex bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel chromene-based inhibitors targeting specific kinases involved in cancer progression. The study reported that derivatives of this compound exhibited potent inhibitory activity against several cancer cell lines, with IC50 values in the low micromolar range.

In addition to its anticancer potential, 7-methoxy-2H-chromene-3-carbaldehyde has also been investigated for its antimicrobial properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters explored its efficacy against a panel of Gram-positive and Gram-negative bacteria. The results indicated that the compound, when modified with specific functional groups, showed promising activity against drug-resistant strains, suggesting its potential as a scaffold for developing new antibiotics.

Another area of interest is the compound's role in neurodegenerative disease research. A 2023 preprint on bioRxiv reported that 7-methoxy-2H-chromene-3-carbaldehyde derivatives could modulate oxidative stress pathways in neuronal cells, offering neuroprotective effects in models of Alzheimer's disease. The study utilized advanced computational modeling and in vitro assays to identify the most promising derivatives for further development.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 7-methoxy-2H-chromene-3-carbaldehyde derivatives. A recent review in Expert Opinion on Drug Discovery (2023) emphasized the need for more comprehensive in vivo studies to assess bioavailability, metabolism, and toxicity. The review also highlighted the potential of nanotechnology-based delivery systems to enhance the therapeutic efficacy of these compounds.

In conclusion, 7-methoxy-2H-chromene-3-carbaldehyde (CAS: 57543-39-2) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its diverse biological activities and synthetic accessibility make it a valuable candidate for further investigation. Future research should focus on addressing the current limitations and exploring its full therapeutic potential in various disease contexts.